Cas no 1805693-53-1 (1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one
• CAS No: 1805693-53-1
• MF: C₁₀H₉Br₂IO
• MW: 431.890333890915
• CID: 4971247
• Update Time: 2025-06-14

1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one

• Inchi： 1S/C10H9Br2IO/c1-6(14)10(12)8-4-7(5-11)2-3-9(8)13/h2-4,10H,5H2,1H3
• InChI Key： VMLRXMFRJQNKMW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CBr)C=C1C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one (CAS: 1805693-53-1)

The compound 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one (CAS: 1805693-53-1) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one, which make it a promising candidate for the development of novel inhibitors targeting specific enzymes or pathways. The presence of multiple halogen atoms (bromine and iodine) in its structure provides opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and characterization of 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one and its derivatives. The study demonstrated that this compound could serve as a key intermediate in the synthesis of more complex molecules with potential anticancer activity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compounds.

Another significant development was reported in a recent preprint on bioRxiv, where the compound was evaluated for its inhibitory effects on a specific kinase involved in inflammatory pathways. The results indicated that 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one exhibited moderate inhibitory activity, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further optimization of the compound's structure is underway to enhance its potency and selectivity.

From a mechanistic perspective, computational studies have provided insights into the binding interactions of 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one with its target proteins. Molecular docking simulations revealed that the halogen atoms play a critical role in forming halogen bonds with key amino acid residues in the active site, thereby stabilizing the inhibitor-protein complex. These findings are expected to guide the rational design of next-generation derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the optimization of 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one for clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the core structure to overcome these limitations while retaining or enhancing its biological activity.

In conclusion, 1-Bromo-1-(5-(bromomethyl)-2-iodophenyl)propan-2-one (CAS: 1805693-53-1) represents a versatile scaffold with significant potential in medicinal chemistry. The latest research underscores its utility as a building block for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. Future studies will likely explore its applications in other disease contexts and further refine its properties to meet the demands of drug development.